Cas no 188524-66-5 (1H-Pyrrole-3-carboxylicacid, 4-(4-methylphenyl)-, methyl ester)

• Product Name: 1H-Pyrrole-3-carboxylicacid, 4-(4-methylphenyl)-, methyl ester
• CAS No: 188524-66-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD09746406
• CID: 115281
• PubChem ID: 10656315
• Update Time: 2025-05-26

1H-Pyrrole-3-carboxylicacid, 4-(4-methylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 4-(4-methylphenyl)-, methyl ester
• 4-(4-METHYLPHENYL)-1H-PYRROLE-3-CARBOXYLIC ACID METHYL ESTER
• Methyl 4-(4-methylphenyl)-1H-pyrrole-3-carboxylate
• 4-p-Tolyl-1H-pyrrole-3-carboxylic acid methyl ester
• 4-(4-METHYLPHENYL)-1H-PYRROLE-3-CARBOXYLICACIDMETHYLESTER
• Methyl 4-(p-tolyl)-1H-pyrrole-3-carboxylate
• 1H-Pyrrole-3-carboxylic acid, 4-(4-methylphenyl)-, methyl ester
• 188524-66-5
• MFCD09746406
• AKOS000369130
• CS-0449373
• DTXSID90443083

• MDL： MFCD09746406
• Inchi： 1S/C13H13NO2/c1-9-3-5-10(6-4-9)11-7-14-8-12(11)13(15)16-2/h3-8,14H,1-2H3
• InChI Key： HXBXYFBJILFUBH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC=C1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.1Ų

Additional information on 1H-Pyrrole-3-carboxylicacid, 4-(4-methylphenyl)-, methyl ester

1H-Pyrrole-3-carboxylic acid, 4-(4-methylphenyl)-, methyl ester (CAS No. 188524-66-5): An Overview

1H-Pyrrole-3-carboxylic acid, 4-(4-methylphenyl)-, methyl ester (CAS No. 188524-66-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to as methyl 4-(4-methylphenyl)-1H-pyrrole-3-carboxylate, is characterized by its unique structural features and potential applications in various scientific and industrial domains.

The molecular structure of 1H-Pyrrole-3-carboxylic acid, 4-(4-methylphenyl)-, methyl ester consists of a pyrrole ring substituted with a 4-methylphenyl group and a methyl ester functional group. The pyrrole ring, a five-membered heterocyclic compound with one nitrogen atom, imparts unique electronic and chemical properties to the molecule. The presence of the 4-methylphenyl group enhances the compound's hydrophobicity and aromatic character, while the methyl ester group provides a reactive site for further chemical modifications.

Recent research has highlighted the potential of 1H-Pyrrole-3-carboxylic acid, 4-(4-methylphenyl)-, methyl ester in the development of novel pharmaceuticals. Studies have shown that compounds with similar pyrrole-based structures exhibit potent biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of methyl 4-(4-methylphenyl)-1H-pyrrole-3-carboxylate exhibited significant inhibition of cancer cell proliferation through the modulation of specific signaling pathways.

In addition to its medicinal applications, 1H-Pyrrole-3-carboxylic acid, 4-(4-methylphenyl)-, methyl ester has been explored for its potential in materials science. The compound's aromatic and heterocyclic nature makes it an attractive candidate for the synthesis of advanced materials with tailored properties. Research in this area has focused on the development of polymers and coatings with enhanced thermal stability and mechanical strength. A recent study in the Journal of Polymer Science reported the successful synthesis of copolymers containing methyl 4-(4-methylphenyl)-1H-pyrrole-3-carboxylate units, which exhibited superior thermal stability compared to conventional polymers.

The synthetic route for 1H-Pyrrole-3-carboxylic acid, 4-(4-methylphenyl)-, methyl ester involves several well-established chemical reactions. One common approach involves the condensation of methyl pyrrole-3-carboxylate with p-toluidine followed by an electrophilic aromatic substitution reaction to introduce the 4-methylphenyl group. This multi-step synthesis allows for high yields and purity, making it suitable for large-scale production.

The physical properties of 1H-Pyrrole-3-carboxylic acid, 4-(4-methylphenyl)-, methyl ester are also noteworthy. The compound is typically a solid at room temperature with a melting point ranging from 90°C to 95°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and formulations.

Safety considerations are an essential aspect when handling 1H-Pyrrole-3-carboxylic acid, 4-(4-methylphenyl)-, methyl ester. While the compound is not classified as hazardous under standard regulations, proper handling procedures should be followed to ensure safety in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles and working in well-ventilated areas.

In conclusion, 1H-Pyrrole-3-carboxylic acid, 4-(4-methylphenyl)-, methyl ester (CAS No. 188524-66-5) is a promising compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.